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Compound of Interest

Compound Name:
6-Bromo-4-methylpyridazin-3(2H)-

one

Cat. No.: B11773455

Get Quote

Executive Summary
The 6-bromo-3(2H)-pyridazinone scaffold represents a privileged pharmacophore in medicinal

chemistry, serving as a versatile building block for PDE inhibitors, COX-2 inhibitors, and

cardiotonic agents. Its unique electronic structure—characterized by a hydrazine moiety

embedded in an electron-deficient ring—offers three distinct vectors for functionalization:

nucleophilic aromatic substitution (

) at C6, palladium-catalyzed cross-coupling at C6, and regioselective alkylation at N2. This
guide provides a rigorous analysis of these reactivity pathways, supported by self-validating
experimental protocols and mechanistic insights.

Electronic Structure & Reactivity Map
The 6-bromo-3(2H)-pyridazinone core exhibits significant

-deficiency, making the C6 position highly electrophilic. The adjacent nitrogen (N1) and the
carbonyl group at C3 act synergistically to lower the LUMO energy, facilitating nucleophilic
attack.
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Reactivity Logic
C6-Br (Electrophilic): The primary site for

and metal-catalyzed cross-coupling. The bromine atom is activated by the para-like carbonyl
and the ortho-like imine nitrogen.

N2-H (Nucleophilic): The amide-like nitrogen is acidic (

), allowing for deprotonation and subsequent alkylation.

O3 (Ambident Nucleophile): While less favored under standard conditions, the carbonyl

oxygen can participate in O-alkylation (lactim ether formation), particularly with hard

electrophiles or silver salts.
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Figure 1: Strategic functionalization vectors of the 6-bromo-3(2H)-pyridazinone scaffold.

Nucleophilic Aromatic Substitution ( )
Mechanistic Insight
Unlike benzene derivatives which often require strong electron-withdrawing groups (like

) to facilitate

, the pyridazinone ring is intrinsically activated. The reaction proceeds via an addition-
elimination mechanism involving a Meisenheimer-like anionic intermediate. The rate of reaction
is generally: Thiols > Amines > Alkoxides.
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Critical Control Points
Solvent Choice: Polar aprotic solvents (DMSO, NMP, DMF) are essential to stabilize the

transition state and enhance nucleophile basicity.

Temperature: Secondary amines typically react at 80–100 °C, while sterically hindered or

less nucleophilic anilines may require 120–140 °C.

Leaving Group: While bromine is the standard handle, the corresponding iodide reacts

faster, and the chloride slower.

Experimental Protocol: C6-Amination
Target: Synthesis of 6-morpholinopyridazin-3(2H)-one.

Setup: Charge a reaction vial with 6-bromo-3(2H)-pyridazinone (1.0 equiv, 175 mg, 1.0

mmol) and morpholine (3.0 equiv, 261 mg, 3.0 mmol).

Solvent: Add water (3 mL). Note: Water is an excellent solvent for this transformation, acting

as a green medium that facilitates proton transfer.

Reaction: Heat the mixture to reflux (100 °C) for 12–24 hours. Monitor by TLC (10% MeOH

in DCM) or LC-MS.

Workup: Cool to room temperature. The product often precipitates directly.

Isolation: Filter the solid. If no precipitate forms, extract with EtOAc (3 x 10 mL), dry over

, and concentrate.

Purification: Recrystallize from EtOH or purify via flash chromatography (DCM/MeOH

gradient).

Validation:

Yield: Expect 75–90%.

Analytics:
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NMR should show the disappearance of the C6-H signal (if starting from pyridazinone) or the
shift of C4/C5 protons due to the electron-donating amine.

Palladium-Catalyzed Cross-Coupling (Suzuki-
Miyaura)
Direct coupling at C6 allows for the installation of aryl and heteroaryl systems. A common

challenge is the free N2-H, which can poison Pd catalysts or lead to side reactions. Protection

of N2 (e.g., with a methyl or SEM group) is highly recommended prior to coupling.

Catalytic Cycle Logic
The reaction follows the standard Pd(0)/Pd(II) cycle. The oxidative addition into the C6-Br bond

is facile. However, transmetalation can be sluggish if the boronic acid is electron-deficient.

Pd(0)L2
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Ar-Pd(II)-Br

+ R-Br
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Addition
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+ R'-B(OH)3

Transmetalation
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- R-R'

Reductive
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Figure 2: Catalytic cycle for the Suzuki-Miyaura coupling of 6-bromopyridazinones.
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Experimental Protocol: Suzuki Coupling
Target: Synthesis of 6-phenyl-2-methylpyridazin-3(2H)-one.

Substrate: Use 6-bromo-2-methylpyridazin-3(2H)-one (1.0 equiv, 1.0 mmol). Note: N-

methylation prevents catalyst poisoning.

Reagents: Add phenylboronic acid (1.5 equiv, 1.5 mmol),

(2.0 equiv, 2.0 mmol), and

(5 mol%, 0.05 mmol).

Solvent: Degassed DME/Water (4:1) or Toluene/EtOH/Water (4:1:1) (10 mL total).

Reaction: Heat at 90 °C under an argon atmosphere for 4–12 hours.

Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine.[1][2]

Purification: Silica gel chromatography (Hexane/EtOAc 3:1).

Authoritative Insight: Using electron-rich ligands (e.g., SPhos, XPhos) can significantly improve

yields for sterically hindered boronic acids or when using the free N-H pyridazinone (though

protection is preferred).

Regioselectivity: N- vs. O-Alkylation[3][4]
The pyridazinone anion is an ambident nucleophile. The resonance hybrid delocalizes negative

charge between N2 and O3.
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Parameter N-Alkylation (Favored)
O-Alkylation
(Minor/Specific)

Product Lactam (N-R) Lactim Ether (O-R)

Conditions

Soft electrophiles (Alkyl

halides), Alkali Carbonates (

,

)

Hard electrophiles, Silver salts

(

), or O-alkylation of

chloropyridazines

Solvent DMF, Acetone, Acetonitrile
Toluene, Benzene (non-polar

favors O-term in some cases)

Thermodynamics More stable (Amide bond) Less stable (Imidate)

Experimental Protocol: Selective N-Alkylation
Target: 2-Benzyl-6-bromo-3(2H)-pyridazinone.

Dissolution: Dissolve 6-bromo-3(2H)-pyridazinone (1.0 equiv, 1.0 mmol) in anhydrous DMF

(5 mL).

Base: Add

(1.5 equiv, 1.5 mmol). Stir at room temperature for 15 minutes to generate the anion.

Alkylation: Add benzyl bromide (1.1 equiv, 1.1 mmol) dropwise.

Condition: Stir at room temperature for 2–4 hours. Heating is rarely required for reactive

halides and may promote O-alkylation side products.

Quench: Pour into ice water (20 mL). The N-alkylated product typically precipitates as a

white solid.

Validation:

NMR is diagnostic. N-benzyl

protons typically appear around
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5.2–5.4 ppm. O-benzyl protons (if present) would appear downfield around

5.5–5.7 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11773455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

